Cas no 1505277-40-6 (Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate
• CAS No: 1505277-40-6
• MF: C₁₂H₁₅BrO₃
• MW: 287.15
• CID: 5076003
• Update Time: 2026-03-01

Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate

• Inchi： 1S/C12H15BrO3/c1-3-16-12(15)7-11(14)9-4-5-10(13)8(2)6-9/h4-6,11,14H,3,7H2,1-2H3
• InChI Key： LJMQDDNLWXHVJW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=C(C)C=1)(O)CC(=O)OCC

Additional information on Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate

Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate (CAS No. 1505277-40-6): A Comprehensive Overview

Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate (CAS No. 1505277-40-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. Its molecular structure, featuring a combination of aromatic and aliphatic moieties, makes it a versatile intermediate in organic synthesis, particularly in the construction of complex molecules relevant to drug discovery.

The Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate molecule consists of a hydroxypropanoate ester moiety linked to a brominated and methylated phenyl ring. This specific arrangement imparts distinct reactivity and binding capabilities, making it valuable for various applications in medicinal chemistry. The presence of both hydroxyl and ester functional groups allows for further chemical modifications, enabling the synthesis of more intricate derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the potential of this compound as a building block for the development of new drugs. Its structural features are particularly relevant in the design of molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases. The bromine substituent on the phenyl ring enhances its interaction with biological targets, while the hydroxyl group provides opportunities for hydrogen bonding interactions, crucial for drug-receptor binding affinity.

One of the most compelling aspects of Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate is its utility in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches are instrumental in accelerating the discovery process by allowing rapid synthesis and evaluation of large libraries of compounds. The compound's compatibility with various synthetic protocols makes it an ideal candidate for generating diverse chemical scaffolds, which can then be screened for biological activity.

Recent studies have highlighted the role of this compound in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phenyl ring structure provides a scaffold that can be modified to interact with specific kinase domains, while the hydroxyl and ester groups offer further opportunities for optimization. For instance, modifications at these positions can fine-tune solubility, metabolic stability, and target specificity.

The pharmaceutical industry has also explored derivatives of Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate as potential antiviral agents. The bromine atom's ability to participate in halogen bonding interactions with viral proteases has been exploited to design molecules that disrupt viral replication cycles. Additionally, the hydroxyl group can be used to introduce polar functionalities that enhance binding affinity to viral targets.

In academic research, this compound has been utilized as a precursor for synthesizing complex natural products and bioactive molecules. Its structural versatility allows chemists to construct intricate frameworks that mimic those found in biologically active compounds. Such efforts contribute to our understanding of molecular recognition processes and provide insights into developing new therapeutic strategies.

The synthesis of Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent onto the phenyl ring efficiently. Additionally, esterification reactions are used to attach the hydroxypropanoate moiety, showcasing advanced catalytic systems that enhance reaction yields and selectivity.

The compound's behavior under various reaction conditions has been thoroughly investigated to optimize its synthetic pathways. Studies have focused on improving yields through catalyst screening, solvent selection, and reaction temperature control. These efforts are essential for ensuring scalability and cost-effectiveness in industrial applications where large quantities of high-purity material are required.

Beyond its pharmaceutical applications, Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate has found utility in materials science research. Its ability to form stable complexes with metal ions makes it a candidate for developing new materials with tailored properties. For instance, coordination complexes derived from this compound could exhibit unique optical or electronic characteristics useful in nanotechnology applications.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications across multiple domains. Advances in computational chemistry and artificial intelligence are expected to further enhance its role in drug discovery by predicting novel derivatives with enhanced biological activity. Additionally, green chemistry principles are being integrated into synthetic protocols to make production processes more sustainable.

In conclusion, Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate (CAS No. 1505277-40-6) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing new therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation in medicinal chemistry.